6-Chloro-4-cyclopropoxypicolinaldehyde

• Molecular Formula: C9H8ClNO2
• Molecular Weight: 197.62 g/mol
• IUPAC Name: 6-chloro-4-cyclopropyloxypyridine-2-carbaldehyde
• InChI: InChI=1S/C9H8ClNO2/c10-9-4-8(13-7-1-2-7)3-6(5-12)11-9/h3-5,7H,1-2H2
• InChI Key: LQYNCTLCRIQVJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC(=C2)Cl)C=O

Description

This compound belongs to the picolinaldehyde family, characterized by a pyridine ring substituted with a chlorine atom at position 6, a cyclopropoxy group at position 4, and an aldehyde functional group. Such derivatives are often intermediates in pharmaceutical or agrochemical synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 6-chloropicolinaldehyde with cyclopropanol in the presence of a base, such as potassium carbonate, under reflux conditions . The reaction proceeds through nucleophilic substitution, where the hydroxyl group of cyclopropanol replaces the hydrogen atom at the 4th position of the picolinaldehyde ring.

Industrial Production Methods

Industrial production of 6-Chloro-4-cyclopropoxypicolinaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-4-cyclopropoxypicolinaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atom at the 6th position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: 6-Chloro-4-cyclopropoxypicolinic acid.

Reduction: 6-Chloro-4-cyclopropoxypicolinyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

6-Chloro-4-cyclopropoxypicolinaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme-catalyzed reactions and as a probe to investigate biological pathways involving aldehyde-containing compounds.

Industry: Used in the production of specialty chemicals and as a building block for the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of 6-Chloro-4-cyclopropoxypicolinaldehyde involves its interaction with specific molecular targets, such as enzymes or receptors. The aldehyde group can form covalent bonds with nucleophilic residues in the active site of enzymes, leading to inhibition or modulation of enzyme activity . Additionally, the chlorine and cyclopropoxy groups may enhance the compound’s binding affinity and specificity for certain targets .

Comparison with Similar Compounds

Key Observations:

Aldehyde-containing compounds (e.g., 4-Chloro-6-methylpicolinaldehyde) are reactive intermediates, whereas carboxylic acid derivatives (e.g., 2-Chloro-6-methylpyrimidine-4-carboxylic acid) are more stable and suited for salt formation .

Reactivity and Safety: Compounds with hydroxyl groups (e.g., 6-Chloro-4-hydroxypyrimidine) require careful storage to avoid reactions with acids/bases, while aldehydes may pose flammability risks . No decomposition is reported for 6-Chloro-isoquinoline, suggesting higher stability compared to aldehyde or acid derivatives .

Applications: Chlorinated pyrimidines and picolinaldehydes are prevalent in drug discovery, whereas isoquinoline derivatives are leveraged for their aromatic stability in kinase inhibitor design .